Cas no 1277168-52-1 (tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate)

• Product Name: tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate
• CAS No: 1277168-52-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD20230935
• CID: 1090536
• PubChem ID: 73554333
• Update Time: 2025-11-01

tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,7aR)-rel-tert-Butyl hexahydro-1H-pyrrolo[3,2-b]pyridine-4(2H)-carboxylate
• 4-Boc-octahydro-pyrrolo[3,2-b]pyridine
• 5-Boc-octahydro-pyrrolo[3,2-b]pyridine
• tert-butyl 1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate
• 5-Boc-octahydro-pyrrolo[3...
• AK143304
• 4H-Pyrrolo[3,2-b]pyridine-4-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aR)-rel-
• Tert-butyl (3aS,7aR)-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate
• tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate
• cis-4-Boc-octahydro-pyrrolo[3,2-b]pyridine
• (3aR,7aR)-rel-tert-Butylhexahydro-1H-pyrrolo[3,2-b]pyridine-4(2H)-carboxylate
• TERT-BUTYL (3AR,7AR)-OCTAHYDROPYRROLO[3,2-B]PYRIDINE-4-CARBOXYLATE
• AKOS022186251
• 1277168-52-1
• DS-7635

• MDL： MFCD20230935
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-4-5-9-10(14)6-7-13-9/h9-10,13H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： JNZMRBKTBFPQJA-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]2[C@H]1CCN2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 313.8±15.0°C at 760 mmHg

tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate

Comprehensive Overview of tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate (CAS No. 1277168-52-1)

The compound tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate (CAS No. 1277168-52-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural framework, featuring a fused pyrrolopyridine core, makes it a valuable building block for the development of novel therapeutic agents. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the design of central nervous system (CNS) targeting molecules and enzyme inhibitors.

In recent years, the demand for tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate has surged alongside advancements in medicinal chemistry and small-molecule drug development. Its octahydropyrrolopyridine scaffold is particularly attractive for modulating bioavailability and blood-brain barrier permeability, which are critical factors in CNS drug design. This compound's carboxylate functionality further enhances its utility as a versatile intermediate for amide coupling and esterification reactions, enabling the synthesis of diverse derivatives.

The synthesis of tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate typically involves multi-step organic transformations, including cyclization, hydrogenation, and protection-deprotection strategies. These processes are optimized to achieve high stereoselectivity and yield, ensuring the compound's suitability for scalable production. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify its purity and structural integrity, meeting the stringent requirements of pharmaceutical-grade materials.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate in drug discovery?" The answer lies in its role as a privileged scaffold for designing GPCR modulators and kinase inhibitors. Its cis-configuration and rigid bicyclic structure contribute to enhanced binding affinity and selectivity, making it a preferred choice for targeting neurodegenerative diseases and psychiatric disorders.

Another trending topic in the context of CAS No. 1277168-52-1 is its potential in green chemistry and sustainable synthesis. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact while maintaining high efficiency. This aligns with the growing emphasis on eco-friendly pharmaceutical manufacturing, a key concern for regulatory agencies and industry stakeholders.

In summary, tert-butyl cis-1,2,3,3a,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-4-carboxylate represents a critical tool in modern organic synthesis and drug development. Its versatility, combined with its relevance to cutting-edge research areas like CNS therapeutics and sustainable chemistry, ensures its continued importance in the scientific community. For those seeking detailed synthetic protocols or structure-activity relationship (SAR) studies, this compound offers a wealth of opportunities for innovation and discovery.